Cas no 1298062-31-3 (N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1298062-31-3
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 6477490
• Update Time: 2025-07-21

N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide
• N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]-5-(furan-2-yl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C22H23N5O2/c28-22(19-12-18(26-27-19)20-6-3-11-29-20)23-13-14-7-9-15(10-8-14)21-24-16-4-1-2-5-17(16)25-21/h1-6,11-12,14-15H,7-10,13H2,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： KJFVRKNUOWFFLE-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CO2)=CC(C(NCC2CCC(C3NC4=CC=CC=C4N=3)CC2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide

Recent Advances in the Study of N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide (CAS: 1298062-31-3)

The compound N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide (CAS: 1298062-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole and pyrazole-furan hybrid structure, exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various biological models.

One of the key areas of investigation has been the compound's potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit specific kinases involved in cell proliferation and inflammation pathways. Researchers have employed molecular docking simulations and X-ray crystallography to map the binding interactions between the compound and its target kinases, revealing high-affinity binding sites that could be exploited for further drug design. These findings suggest that 1298062-31-3 could serve as a scaffold for developing novel therapeutics for cancers and autoimmune disorders.

Another significant advancement involves the optimization of the synthetic route for 1298062-31-3. Recent publications have reported improved yields and reduced side reactions through the use of microwave-assisted synthesis and greener solvents. These methodological refinements not only enhance the scalability of production but also align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the pharmacophore requirements for optimal biological activity.

In vivo studies have further validated the therapeutic potential of 1298062-31-3. Animal models of inflammatory diseases and certain cancers have shown dose-dependent reductions in disease markers following treatment with the compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, has been characterized, highlighting areas for further improvement through formulation strategies. Researchers are also investigating its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability require further optimization to advance it into clinical trials. Moreover, comprehensive toxicology studies are needed to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with the goal of translating 1298062-31-3 from bench to bedside.

In conclusion, N-{4-(1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}-3-(furan-2-yl)-1H-pyrazole-5-carboxamide represents a compelling candidate for further drug development. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and characterization, position it as a molecule of high interest in the chemical biology and pharmaceutical communities. Ongoing research will undoubtedly uncover new applications and refine its therapeutic potential, making it a compound to watch in the coming years.